Cas no 477320-02-8 (3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE)

3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
- 3-(4-ethoxyanilino)-1-naphthalen-2-ylpropan-1-one
- 3-((4-Ethoxyphenyl)amino)-1-(naphthalen-2-yl)propan-1-one
- 646-786-4
- AKOS005108293
- JS-2408
- 477320-02-8
- 3-[(4-ethoxyphenyl)amino]-1-(naphthalen-2-yl)propan-1-one
-
- Inchi: InChI=1S/C21H21NO2/c1-2-24-20-11-9-19(10-12-20)22-14-13-21(23)18-8-7-16-5-3-4-6-17(16)15-18/h3-12,15,22H,2,13-14H2,1H3
- InChI Key: PRDSXONJCBPGKI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 319.157228913Da
- Monoisotopic Mass: 319.157228913Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 38.3Ų
3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG44429-5mg |
3-((4-Ethoxyphenyl)amino)-1-(naphthalen-2-yl)propan-1-one |
477320-02-8 | >90% | 5mg |
$214.00 | 2024-04-20 | |
A2B Chem LLC | AG44429-10mg |
3-((4-Ethoxyphenyl)amino)-1-(naphthalen-2-yl)propan-1-one |
477320-02-8 | >90% | 10mg |
$240.00 | 2024-04-20 | |
A2B Chem LLC | AG44429-1g |
3-((4-Ethoxyphenyl)amino)-1-(naphthalen-2-yl)propan-1-one |
477320-02-8 | >90% | 1g |
$1295.00 | 2024-04-20 | |
A2B Chem LLC | AG44429-1mg |
3-((4-Ethoxyphenyl)amino)-1-(naphthalen-2-yl)propan-1-one |
477320-02-8 | >90% | 1mg |
$201.00 | 2024-04-20 | |
A2B Chem LLC | AG44429-500mg |
3-((4-Ethoxyphenyl)amino)-1-(naphthalen-2-yl)propan-1-one |
477320-02-8 | >90% | 500mg |
$720.00 | 2024-04-20 |
3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE Related Literature
-
Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
-
M. J. Sánchez-Miranda,B. Bonilla-Capilla,E. Sarmiento-Gómez,E. Lázaro-Lázaro,A. Ramírez-Saito,M. Medina-Noyola,J. L. Arauz-Lara Soft Matter, 2015,11, 655-658
-
Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
-
Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
-
Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
Additional information on 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
Introduction to 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE (CAS No. 477320-02-8)
3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE, also known by its CAS number 477320-02-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of anilino naphthyl ketones and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.
The molecular structure of 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE is characterized by a naphthyl ring and an ethoxyanilino group, which contribute to its unique chemical properties and biological activities. The presence of these functional groups allows the compound to interact with specific biological targets, making it a valuable candidate for drug development.
Recent studies have highlighted the potential of 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE could be a promising lead compound for the development of new drugs to treat inflammatory diseases and pain.
In addition to its anti-inflammatory and analgesic effects, 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property in anticancer drugs, as it can reduce side effects and improve patient outcomes.
The mechanism of action of 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE is not yet fully understood, but preliminary research suggests that it may involve multiple pathways. For example, it has been shown to modulate the activity of certain enzymes and signaling pathways that are involved in inflammation, pain, and cancer progression. Further studies are needed to elucidate the exact mechanisms by which this compound exerts its biological effects.
In terms of pharmacokinetics, 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE has been found to have favorable properties such as good solubility and stability. These characteristics make it suitable for various routes of administration, including oral and intravenous delivery. Additionally, preclinical studies have demonstrated that this compound has low toxicity and good safety profiles, which are crucial factors for its potential use in clinical settings.
The development of new drugs based on 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE is an ongoing process. Several pharmaceutical companies and research institutions are actively involved in optimizing the chemical structure of this compound to enhance its therapeutic efficacy and reduce potential side effects. Advanced techniques such as structure-based drug design and high-throughput screening are being employed to identify more potent derivatives of this compound.
Beyond its therapeutic applications, 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE has also found use in other areas of scientific research. For example, it serves as a valuable tool for studying the biological processes involved in inflammation, pain, and cancer. Researchers can use this compound to gain insights into the molecular mechanisms underlying these conditions and to identify new targets for drug discovery.
In conclusion, 3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE (CAS No. 477320-02-8) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As more studies are conducted, it is likely that new insights into the properties and uses of this compound will emerge, paving the way for innovative treatments for various diseases.
477320-02-8 (3-(4-ETHOXYANILINO)-1-(2-NAPHTHYL)-1-PROPANONE) Related Products
- 912901-94-1(2-Amino-3-(3-bromobenzoyl)indolizine-1-carbonitrile)
- 1804271-08-6(6-Trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride)
- 2287345-74-6(6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile)
- 2172587-36-7(4-(1-amino-3-methoxycyclobutyl)oxan-4-ol)
- 458566-77-3((2R,3R)-2-methyloxolan-3-amine)
- 67319-55-5(1,1'-Biphenyl, 2,3,5-trifluoro-)
- 23985-53-7(3-hydroxy-2,3-dimethylbutanoic acid)
- 2227746-39-4((2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol)
- 1369162-92-4(4-(3-methoxy-1,2-oxazol-5-yl)butan-2-amine)
- 1657033-41-4(3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride)



